Cas no 496021-57-9 (N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-2-(morpholin-4-yl)acetamide)

• Product Name: N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-2-(morpholin-4-yl)acetamide
• CAS No: 496021-57-9
• MF: C₁₆H₁₈ClN₃O₂S
• MW: 351.851021289825
• CID: 5853761
• PubChem ID: 1090745
• Update Time: 2025-06-12

N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-2-(morpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(2-chlorobenzyl)thiazol-2-yl)-2-morpholinoacetamide
• 4-Morpholineacetamide, N-[5-[(2-chlorophenyl)methyl]-2-thiazolyl]-
• N-[5-(2-Chloro-benzyl)-thiazol-2-yl]-2-morpholin-4-yl-acetamide
• MLS000557782
• HMS2501L13
• UPCMLD0ENAT5883939:001
• CHEMBL1596915
• SMR000178568
• 496021-57-9
• F1305-0381
• N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-2-(morpholin-4-yl)acetamide
• N-[5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2-morpholin-4-ylacetamide
• Z57459272
• AKOS000570487

• Inchi： 1S/C16H18ClN3O2S/c17-14-4-2-1-3-12(14)9-13-10-18-16(23-13)19-15(21)11-20-5-7-22-8-6-20/h1-4,10H,5-9,11H2,(H,18,19,21)
• InChI Key： HUMPFJMEWYQLMM-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=NC=C(CC3=CC=CC=C3Cl)S2)=O)CCOCC1

Computed Properties

• Exact Mass: 351.0808257g/mol
• Monoisotopic Mass: 351.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• pka: 9.01±0.50(Predicted)

Additional information on N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-2-(morpholin-4-yl)acetamide

Professional Introduction to N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-2-(morpholin-4-yl)acetamide and CAS No. 496021-57-9

N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-2-(morpholin-4-yl)acetamide is a specialized chemical compound characterized by its complex molecular structure and potential pharmaceutical applications. This compound, identified by the CAS number 496021-57-9, has garnered attention in the field of medicinal chemistry due to its unique structural features and biological activities. The presence of a thiazole ring, combined with aromatic and heterocyclic substituents, positions this molecule as a candidate for further exploration in drug discovery and development.

The compound's structure includes several key functional groups that contribute to its chemical reactivity and potential biological effects. The thiazole core, a well-known pharmacophore in medicinal chemistry, is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. This core structure is often found in biologically active molecules, including antibiotics, antifungals, and anti-inflammatory agents. In N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-2-(morpholin-4-yl)acetamide, the thiazole ring is further substituted with a 2-chlorophenylmethyl group at the 5-position, enhancing its complexity and potential for interaction with biological targets.

The acetamide moiety at the 2-position of the thiazole ring introduces another layer of functionality, which can influence the compound's solubility, metabolic stability, and binding affinity. The morpholine group at the other end of the acetamide provides additional hydrogen bonding capacity and can contribute to the molecule's overall bioavailability. These structural elements collectively make N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-2-(morpholin-4-yl)acetamide a promising candidate for further investigation in pharmacological research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-2-(morpholin-4-yl)acetamide with greater accuracy. These tools allow for the virtual screening of large libraries of compounds against various biological targets, facilitating the identification of potential drug candidates. The integration of machine learning algorithms has further refined this process, enabling more precise predictions of binding affinities and pharmacokinetic properties.

In vitro studies have begun to explore the potential therapeutic applications of N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-2-(morpholin-4-yl)acetamide. Initial experiments have shown promising results in modulating certain enzymatic activities relevant to inflammatory pathways. The compound's ability to interact with specific proteins and enzymes suggests that it may have therapeutic potential in conditions such as arthritis or other inflammatory disorders. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design.

The synthesis of N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-2-(morpholin-4-yl)acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These methods not only enhance yield but also improve purity, which is crucial for subsequent biological evaluation.

The compound's stability under various conditions is another critical factor that influences its suitability for pharmaceutical applications. Studies have been conducted to assess its stability in solution and solid form under different temperatures and pH conditions. These studies are essential for determining appropriate storage conditions and formulating dosage forms that maintain efficacy over time.

Regulatory considerations play a significant role in the development of new pharmaceutical compounds. N-{5-[2-chlorophenylmethyl]-1,3-thiazol-2-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy}]}]}]}]}]}]}]}]}]}]}]}]}]}]}]}]}, like all potential drugs, must undergo rigorous testing to ensure safety and efficacy before being approved for clinical use. Preclinical studies involving cell-based assays and animal models are necessary to evaluate its pharmacological profile thoroughly.

The future directions for research on N-{5-[...}] include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level can provide insights into its therapeutic potential and help guide further development efforts. Additionally, investigating its pharmacokinetic properties will be crucial for optimizing dosing regimens and minimizing side effects.

The integration of high-throughput screening technologies has accelerated the process of identifying bioactive compounds like N-{5-[...}]}. These technologies allow for rapid testing of thousands of compounds against various biological targets simultaneously, significantly reducing the time required to identify promising candidates for further study.

In conclusion, N-{[...]}}}}}}}}}}}}}}}}}}}}}}}}}}, identified by CAS number 496021-57^-9, represents a fascinating subject for pharmaceutical research due to its complex structure and potential biological activities. Advances in synthetic chemistry, computational modeling, and high-throughput screening have positioned this compound as a promising candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic needs.